Cas no 1537523-75-3 (2-(CYCLOPROPYLMETHYL)-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBOXYLIC ACID)

• Product Name: 2-(CYCLOPROPYLMETHYL)-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBOXYLIC ACID
• CAS No: 1537523-75-3
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 4604639
• Update Time: 2025-11-01

2-(CYCLOPROPYLMETHYL)-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(CYCLOPROPYLMETHYL)-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBOXYLIC ACID
• 5-Pyrimidinecarboxylic acid, 2-(cyclopropylmethyl)-1,6-dihydro-6-oxo-

• Inchi： 1S/C9H10N2O3/c12-8-6(9(13)14)4-10-7(11-8)3-5-1-2-5/h4-5H,1-3H2,(H,13,14)(H,10,11,12)
• InChI Key： YOUVZWSPYMBCRJ-UHFFFAOYSA-N
• SMILES： C1(CC2CC2)NC(=O)C(C(O)=O)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(CYCLOPROPYLMETHYL)-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBOXYLIC ACID

Introduction to 2-(CYCLOPROPYLMETHYL)-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBOXYLIC ACID (CAS No. 1537523-75-3)

2-(Cyclopropylmethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1537523-75-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of 2-(cyclopropylmethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is characterized by a pyrimidine ring with a cyclopropylmethyl substituent at the 2-position and a carboxylic acid group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The cyclopropylmethyl group, in particular, is known to influence the conformational flexibility and lipophilicity of the compound, which can affect its pharmacokinetic and pharmacodynamic profiles.

The synthesis of 2-(cyclopropylmethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has been reported using various methodologies. One common approach involves the Biginelli reaction, which is a well-known multicomponent reaction for the synthesis of dihydropyrimidinones. In this method, an aldehyde, a β-ketoester, and urea are reacted under acidic conditions to form the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as microwave-assisted synthesis and solvent-free conditions, which have improved the yield and purity of the compound.

The biological activities of 2-(cyclopropylmethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid have been extensively studied in various in vitro and in vivo models. One of the most notable properties of this compound is its potent antitumor activity. Research has shown that it exhibits significant cytotoxic effects against a wide range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.

In addition to its antitumor properties, 2-(cyclopropylmethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(cyclopropylmethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid have been evaluated in preclinical studies using animal models. These studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate half-life and is primarily metabolized by hepatic enzymes before being excreted in urine and feces.

To further understand the therapeutic potential of 2-(cyclopropylmethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various diseases such as cancer and inflammatory disorders. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal side effects. However, more extensive studies are needed to fully assess its therapeutic benefits.

In conclusion, 2-(cyclopropylmethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1537523-75-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.